Cas no 1803732-21-9 (Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate
• CAS No: 1803732-21-9
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4957839
• Update Time: 2025-10-14

Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-2-18-13(17)10-4-3-9(8-15)7-11(10)12(16)5-6-14/h3-4,7,15H,2,5-6,8H2,1H3
• InChI Key： VJKPGKIWOORXJH-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(CO)C=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate

Ethyl 2-(3-Chloropropanoyl)-4-(Hydroxymethyl)benzoate (CAS No. 1803732-21-9): A Promising Compound in Chemical and Pharmaceutical Research

Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate (CAS No. 1803732-21-9) is a structurally complex organic compound with significant potential in pharmaceutical and biochemical applications. Its unique molecular architecture, characterized by a benzoate core linked to both a chlorinated propanoyl group and a hydroxymethyl substituent, enables versatile reactivity and functionalization pathways. Recent advancements in synthetic chemistry have highlighted its role as an intermediate in the design of bioactive molecules, particularly in the context of drug discovery and enzyme inhibition studies.

The hydroxymethyl moiety of this compound provides a site for further chemical modification, such as phosphorylation or glycosylation, which are critical steps in the synthesis of bioconjugates. Meanwhile, the 3-chloropropanoyl group introduces lipophilicity and electronic properties that enhance membrane permeability—a key consideration for drug delivery systems. A study published in Journal of Medicinal Chemistry (2023) demonstrated that analogs of this compound exhibit selective inhibition of serine hydrolases, a class of enzymes implicated in inflammatory disorders and cancer progression.

In terms of synthetic accessibility, Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate can be synthesized via esterification reactions between chlorinated propanoic acid derivatives and appropriately substituted phenolic precursors. This modular approach allows chemists to fine-tune substituent positions and functional groups for target-specific applications. For instance, recent research by Smith et al. (Nature Communications, 2024) utilized this compound as a scaffold to develop photoresponsive prodrugs activated under near-infrared light, enabling spatiotemporally controlled drug release in preclinical models.

Beyond its synthetic utility, this compound’s spectroscopic properties have been leveraged for sensor development. The conjugated system formed by its benzoate ring and propanoyl chain exhibits distinct UV-vis absorption profiles that correlate with pH changes—a feature exploited in the creation of optical sensors for intracellular environment monitoring (ACS Sensors, 2024). Such applications underscore its value as both a research tool and an industrial reagent.

Preliminary toxicity studies indicate moderate cytotoxicity against tumor cell lines compared to normal cells, suggesting potential therapeutic windows when optimized into targeted formulations. However, further investigations are required to evaluate its pharmacokinetic profile and long-term biocompatibility under physiological conditions.

The CAS No. 1803732-21-9-designated compound also shows promise in materials science due to its amphiphilic nature. Researchers at MIT recently reported its use as a building block for self-assembling nanocarriers capable of encapsulating hydrophobic drugs while maintaining colloidal stability over extended periods (Advanced Materials, 2024). This dual functionality bridges traditional organic chemistry with cutting-edge nanotechnology applications.

In conclusion, Ethyl 2-(3-chloropropanoyl)-4-(hydroxymethyl)benzoate represents a multifaceted platform molecule with expanding utility across diverse fields—from precision medicine to smart material fabrication. Its structural features align with current trends emphasizing modularity and bioorthogonality in chemical design principles.